Cas no 2248354-91-6 (4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid)

• Product Name: 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid
• CAS No: 2248354-91-6
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 6527070
• PubChem ID: 137939323
• Update Time: 2025-06-07

4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6511188
• 2248354-91-6
• 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid

• Inchi： 1S/C12H11N3O4/c16-11(17)10-13-6-9(14-10)15-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,13,14)(H,15,18)(H,16,17)
• InChI Key： BNQGFPWTRFSIML-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C(=O)O)N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid

4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid (CAS No. 2248354-91-6): An Overview

4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid (CAS No. 2248354-91-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid is defined by an imidazole ring with a carboxylic acid group and a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. The presence of these functional groups imparts specific reactivity and stability properties, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. Imidazoles are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The introduction of the benzyloxycarbonyl group in 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid provides additional control over the reactivity and solubility of the molecule, which can be crucial for optimizing its pharmacological profile.

In the context of medicinal chemistry, 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid has been explored as a precursor for the synthesis of more complex molecules with therapeutic potential. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in various disease pathways. One notable example is its use in the synthesis of inhibitors targeting proteases, which play critical roles in viral replication and cancer progression.

The synthetic versatility of 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid is further demonstrated by its application in solid-phase peptide synthesis (SPPS). The Cbz protecting group can be selectively removed under mild conditions, allowing for sequential coupling reactions to build complex peptides and peptidomimetics. This makes it an attractive choice for researchers working on peptide-based therapeutics and diagnostics.

Beyond its use in drug discovery, 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area, porosity, and tunable functionality, making them suitable for applications in gas storage, catalysis, and sensing.

The physical and chemical properties of 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid have been extensively characterized through various analytical techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformation. These data are essential for understanding the behavior of the compound in different environments and for optimizing its use in various applications.

In terms of safety and handling, it is important to note that while 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

To summarize, 4-{[(benzyloxy)carbonyl]amino}-1H-imidazole-2-carboxylic acid (CAS No. 2248354-91-6) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and synthetic chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.